2-Fluoro-1-(3-nitrophenyl)ethanone
Overview
Description
2-Fluoro-1-(3-nitrophenyl)ethanone is a chemical compound with the CAS Number: 403-12-3 . It has a molecular weight of 183.14 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H6FNO3/c9-5-8(11)6-2-1-3-7(4-6)10(12)13/h1-4H,5H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 91-93 degrees Celsius . and is stored at a temperature of 4 degrees Celsius . The density of a similar compound, 1-(2-Fluoro-3-nitrophenyl)ethanone, is 1.3±0.1 g/cm3 .Scientific Research Applications
Phase Equilibrium Studies : Li et al. (2019) examined the solid-liquid phase equilibrium of 1-(3-nitrophenyl)ethanone and its analogs. This research is crucial for understanding the separation processes of chemical mixtures, which can be applied in industrial chemistry and material purification processes (Li et al., 2019).
Synthetic Applications in Organic Chemistry : A study by Androsov et al. (2010) demonstrated the utility of 1-(3-nitrophenyl)ethanone derivatives in the synthesis of aminobenzo[b]thiophenes. These compounds are valuable in the development of new pharmaceuticals and advanced materials (Androsov et al., 2010).
Charge Density Analysis for Bonding Features : Hibbs et al. (2003) conducted a study on 1-(2-hydroxy-5-nitrophenyl)ethanone, exploring the charge density and bonding features of the molecule. This research is important for understanding the electronic structure of organic molecules, which has implications in molecular design and computational chemistry (Hibbs et al., 2003).
Electrophilic Bromination Research : Ying (2011) investigated the selective α-monobromination of various alkylaryl ketones, including 1-(3-nitrophenyl)ethanone. This research is significant for the development of new synthetic methodologies in organic chemistry (Ying, 2011).
Synthesis and Antimicrobial Activity : Puthran et al. (2019) synthesized novel Schiff bases using 1-(3-fluoro-4-methoxyphenyl)ethanone and tested their antimicrobial activity. This research contributes to the field of medicinal chemistry and the development of new antimicrobial agents (Puthran et al., 2019).
Synthetic Approach for Fluorophores : Park et al. (2015) reported an efficient route to synthesize a new class of fluorophores, which can be used in biomedical applications as fluorescent probes. This research is significant in the fields of biochemistry and materials science (Park et al., 2015).
Study of Radical Scavenging Activity : Al‐Sehemi & Irfan (2017) examined the effect of donor and acceptor groups on the radical scavenging activity of phenol derivatives, including 1-(4-hydroxy-phenyl)-ethanone. This study contributes to understanding the antioxidant properties of compounds, which is important in pharmaceutical and food chemistry (Al‐Sehemi & Irfan, 2017).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment .
Mechanism of Action
Target of Action
It is known to be a fluorinated building block belonging to the nitrobenzene class
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . These properties could potentially impact the compound’s bioavailability.
Action Environment
It is known that the compound should be stored in an inert atmosphere at 2-8°c to maintain its stability .
properties
IUPAC Name |
2-fluoro-1-(3-nitrophenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FNO3/c9-5-8(11)6-2-1-3-7(4-6)10(12)13/h1-4H,5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCWJMAXPPJAFCJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)CF |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90457908 |
Source
|
| Record name | 2-FLUORO-1-(3-NITROPHENYL)-ETHANONE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90457908 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
403-12-3 |
Source
|
| Record name | 2-FLUORO-1-(3-NITROPHENYL)-ETHANONE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90457908 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-fluoro-1-(3-nitrophenyl)ethanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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